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Clinical Trial Data on Perifosine Monotherapy

The table below summarizes key efficacy data from phase II clinical trials of single-agent Perifosine.

Tumor Type
Patients
(n)

Objective
Response
Rate (ORR)

Median
Progression-Free
Survival (PFS)

Median
Overall
Survival
(OS)

Citation

Recurrent/Metastatic

Head and Neck Cancer
(SCCHN)

19 0% 1.7 months 5.5 months [1]

Previously Untreated Soft
Tissue Sarcoma

15 0% Not specified (Most
patients had

progressive
disease)

Not
specified

[2]

Chronic Lymphocytic
Leukemia (CLL)

8 Partial
Response:

12.5%

Median Event-Free
Survival: 3.9

months

9.7 months [3]
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These results show that Perifosine monotherapy has minimal single-agent activity, leading to its

investigation in combination with other treatments.

Emerging Protocol: Combination with Temozolomide
for Glioblastoma

Recent preclinical studies reveal a synergistic effect when Perifosine is combined with Temozolomide

(TMZ), the standard chemotherapy for glioblastoma. This combination presents a promising new direction.

Experimental Findings

In vitro and in vivo studies demonstrate that the combination of Perifosine and TMZ synergistically inhibits

glioblastoma cell growth. The synergy was quantified with a ZIP synergy score of 20.349 in U87MG cells

and 14.766 in U251 cells (scores >10 indicate synergy) [4]. This combination led to:

Sharp reduction in glioblastoma xenograft tumor growth in mice [4].

Inhibition of DNA repair mechanisms by decreasing BRCA1 expression [4].
Increased DNA damage, indicated by elevated γH2AX levels [4].

Induction of caspase-dependent apoptosis [4].

Detailed Experimental Workflow

The diagram below outlines the key in vitro experiments used to establish this synergistic effect.
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Start: Seed glioblastoma
cell lines (U87MG, U251)

Treat cells for 48 hours

Cell Viability Assay (CCK-8) Colony Formation Assay

Synergy Analysis
(SynergyFinder) Mechanism Investigation

Click to download full resolution via product page

Mechanism of Action Investigation Workflow

Following the demonstration of synergy, researchers typically investigate the underlying biological

mechanisms, as shown below.
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FAQs on Perifosine Research

Q1: What is the primary mechanism of action of Perifosine? Perifosine is an oral alkylphospholipid that

targets the pleckstrin homology (PH) domain of AKT, preventing its translocation to the plasma membrane

and subsequent activation [5]. It also modulates membrane permeability and has other Akt-independent

biologic effects [5] [6] [3].

Q2: Why is Perifosine being tested in brain tumors despite limited single-agent activity? Perifosine can

cross the blood-brain barrier and achieve favorable exposure in brain tumor tissues in preclinical models [7].
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While ineffective alone, it shows strong synergistic effects when combined with standard therapies like TMZ

or bevacizumab, making it a promising sensitizing agent [4] [7].

Q3: What are the common toxicities observed with Perifosine? The most frequent adverse events are

gastrointestinal (nausea, vomiting, diarrhea, constipation) and fatigue [1] [5] [2]. Unlike traditional

chemotherapy, it causes limited bone marrow suppression [5].
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Email: info@smolecule.com or Request Quote Online.

References

1. A phase II trial of perifosine, an oral alkylphospholipid, in recurrent or metastatic head and neck

cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

2. A phase II study of perifosine (D-21226) in patients with ... [pubmed.ncbi.nlm.nih.gov]

3. Perifosine treatment in chronic lymphocytic leukemia: results of a phase II clinical trial and in vitro

studies - PubMed [pubmed.ncbi.nlm.nih.gov]

4. The combination of temozolomide and perifosine ... [nature.com]

5. Perifosine: Update on a Novel Akt Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]

6. Perifosine: Uses, Interactions, Mechanism of Action [go.drugbank.com]

7. Perifosine, a Bioavailable Alkylphospholipid Akt Inhibitor ... [frontiersin.org]

To cite this document: Smolecule. [Perifosine treatment duration progression-free survival].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b548784#perifosine-treatment-duration-progression-free-

survival]

Disclaimer & Data Validity:

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.nature.com/articles/s41420-024-02085-1
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2021.754365/full
https://www.smolecule.com/products/s548784?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/16760642/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6957247/
https://pubmed.ncbi.nlm.nih.gov/16528479/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6957247/
https://www.smolecule.com/products/s548784?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/16760642/
https://pubmed.ncbi.nlm.nih.gov/16760642/
https://pubmed.ncbi.nlm.nih.gov/16528479/
https://pubmed.ncbi.nlm.nih.gov/23863122/
https://pubmed.ncbi.nlm.nih.gov/23863122/
https://www.nature.com/articles/s41420-024-02085-1
https://pmc.ncbi.nlm.nih.gov/articles/PMC6957247/
https://go.drugbank.com/drugs/DB06641
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2021.754365/full
https://www.smolecule.com/products/b548784#perifosine-treatment-duration-progression-free-survival
https://www.smolecule.com/products/b548784#perifosine-treatment-duration-progression-free-survival
https://www.smolecule.com/products/b548784#perifosine-treatment-duration-progression-free-survival
https://www.smolecule.com/products/b548784#perifosine-treatment-duration-progression-free-survival
https://www.smolecule.com/products/s548784?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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